Cas no 869709-84-2 (5-(chloromethyl)-3-(3-thienyl)-1,2,4-oxadiazole)

5-(chloromethyl)-3-(3-thienyl)-1,2,4-oxadiazole structure
869709-84-2 structure
Product Name:5-(chloromethyl)-3-(3-thienyl)-1,2,4-oxadiazole
CAS No:869709-84-2
MF:C7H5ClN2OS
MW:200.645398855209
MDL:MFCD07343884
CID:1069738
PubChem ID:7130851
Update Time:2025-04-20

5-(chloromethyl)-3-(3-thienyl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

    • 5-(1-Chloro-2-methylpropan-2-yl)-3-(thiophen-2-yl)-1,2,4-oxadiazole
    • 5-(Chloromethyl)-3-(3-thienyl)-1,2,4-oxadiazole
    • SCHEMBL1544070
    • MFCD07343884
    • 5-(chloromethyl)-3-thiophen-3-yl-1,2,4-oxadiazole
    • 869709-84-2
    • AKOS005725220
    • 5-(chloromethyl)-3-thien-3-yl-1,2,4-oxadiazole
    • BS-3195
    • Z104341520
    • EN300-14521
    • 5-(chloromethyl)-3-(thiophen-3-yl)-1,2,4-oxadiazole
    • STL097597
    • DB-129170
    • G19314
    • 5-(chloromethyl)-3-(3-thienyl)-1,2,4-oxadiazole
    • MDL: MFCD07343884
    • Inchi: 1S/C7H5ClN2OS/c8-3-6-9-7(10-11-6)5-1-2-12-4-5/h1-2,4H,3H2
    • InChI Key: PPWSNHXXZCODHE-UHFFFAOYSA-N
    • SMILES: ClCC1=NC(C2=CSC=C2)=NO1

Computed Properties

  • Exact Mass: 199.9811117g/mol
  • Monoisotopic Mass: 199.9811117g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 67.2Ų

5-(chloromethyl)-3-(3-thienyl)-1,2,4-oxadiazole Pricemore >>

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abcr
AB315473-250 mg
5-(Chloromethyl)-3-thien-3-yl-1,2,4-oxadiazole; 95%
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€117.00 2022-03-25
abcr
AB315473-1 g
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€257.60 2023-07-19
abcr
AB315473-5 g
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TRC
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